Interrupting the Nazarov reaction: domino and cascade processes utilizing cyclopentenyl cations

Chemical Communications Pub Date: 2009-08-21 DOI: 10.1039/B908515G

Abstract

The Nazarov reaction entails the electrocyclic closure of a conjugated pentadienyl cation to furnish a cyclopentenyl cation. In its conventional protocol, this intermediate is allowed to undergo elimination through loss of an adjacent proton, providing cyclopentenone products. This feature article describes a relatively new class of domino and cascade processes in which the mechanistic course of the Nazarov reaction is diverted at the point of the cyclopentenyl cation intermediate, collectively referred to as “interrupted Nazarov reactions.” A variety of intra- or intermolecular nucleophiles, including silyl hydrides, alkenes, arenes, amines, halides, oxygen nucleophiles and azides, can capture the cation at one terminus, resulting in interesting polycyclic structures. 1,3-Dienes also trap the cyclopentenyl cation, but in this case via concerted [4 + 3]-cycloaddition to give keto-bridged cyclooctenes. An alternative method for generating the pentadienyl cyclization precursor from dichlorocyclopropanes rather than cross-conjugated dienones is also discussed, along with some novel trapping processes.

Graphical abstract: Interrupting the Nazarov reaction: domino and cascade processes utilizing cyclopentenyl cations
Interrupting the Nazarov reaction: domino and cascade processes utilizing cyclopentenyl cations
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Chemical Communications
Journal Name：Chemical Communications
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